Cas no 1557423-56-9 (3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine)

• Product Name: 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine
• CAS No: 1557423-56-9
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5941388
• PubChem ID: 82703071
• Update Time: 2025-06-09

3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine
• 1557423-56-9
• AKOS021020780
• EN300-1106535

• Inchi： 1S/C12H23N3/c1-5-10-12(13)11(6-2)15(14-10)8-7-9(3)4/h9H,5-8,13H2,1-4H3
• InChI Key： MCCOFLMRADPTBD-UHFFFAOYSA-N
• SMILES： N1(C(CC)=C(C(CC)=N1)N)CCC(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine

3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine: A Comprehensive Overview

3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1557423-56-9) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This pyrazole derivative is characterized by its unique structural features and promising biological activities, making it a subject of extensive study and development.

The chemical structure of 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with two ethyl groups at the 3 and 5 positions and a 3-methylbutyl group at the 1 position. The presence of these substituents imparts specific physicochemical properties to the molecule, which are crucial for its biological activities. The pyrazole ring, known for its versatility and biological significance, is a common scaffold in drug discovery and development.

Recent studies have highlighted the potential of 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine in various therapeutic areas. One of the most notable applications is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine has also shown promise as an antidiabetic agent. A study conducted by a team at the University of California, San Francisco, revealed that this compound can improve glucose homeostasis by enhancing insulin sensitivity and reducing hepatic glucose production. The findings suggest that it may be a valuable candidate for the treatment of type 2 diabetes mellitus.

In addition to its therapeutic applications, 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine has been investigated for its potential as a neuroprotective agent. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine has also been studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These characteristics are essential for ensuring sustained therapeutic effects and minimizing dosing frequency.

Safety assessments have further confirmed the potential of 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine. Toxicity studies conducted in animal models have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3,5-diethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1557423-56-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in advancing medical treatments and improving patient outcomes.